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Compound of Interest

Compound Name: 2,6-Dinitro-p-cresol

Cat. No.: B1206616

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,6-Dinitro-p-cresol. It is intended for researchers,
scientists, and drug development professionals to ensure a safe laboratory environment.

Chemical Identifier:

 Name: 2,6-Dinitro-p-cresol

e Synonyms: 2,6-DNPC, 4-Methyl-2,6-dinitrophenol[1]
e CAS Number: 609-93-8[2]

Hazard Summary: 2,6-Dinitro-p-cresol is a yellow solid that is harmful if swallowed, inhaled, or
absorbed through the skin.[1][3] It can cause irritation to the eyes, skin, and respiratory tract
and poses a danger of cumulative effects.[1] This compound is fatal if swallowed and causes
serious eye and skin irritation.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure risk. The following table
summarizes the required PPE for handling 2,6-Dinitro-p-cresol.
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PPE Category

Recommendation

Citation

Eye and Face Protection

Chemical safety goggles are
essential. In situations with a
splash hazard, a face shield

should also be worn.

[1]5]

Hand Protection

Chemical-resistant gloves are
required. Nitrile or neoprene
gloves are generally
recommended. Always inspect
gloves for degradation or

punctures before use.

[1](61[7]

Skin and Body Protection

Wear a lab coat or chemical-
resistant apron. For larger
quantities or tasks with a
higher risk of splashes,
chemical-resistant coveralls

are necessary.

[1]61[7]

Respiratory Protection

Use in a well-ventilated area or
with local exhaust ventilation. If
airborne levels are a concern,
a NIOSH-approved respirator
is required. For concentrations
up to 2 mg/m3, an air-purifying
full-facepiece respirator with
N95, R95, or P95 filters is
recommended. For higher
concentrations up to 5 mg/ms,
N100, R100, or P100 filters
should be used.

[1](8]

Operational Plan and Handling Procedures

Adherence to proper handling and storage procedures is crucial to prevent exposure and

maintain chemical integrity.
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Engineering Controls:

» Work in a well-ventilated area. Use of a chemical fume hood or other local exhaust
ventilation is strongly recommended to control airborne levels.[1]

» Facilities must be equipped with an eyewash station and a safety shower.[1]
Safe Handling Practices:

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Read the Safety Data Sheet (SDS) thoroughly.

» Dispensing: Avoid the formation of dust and aerosols.[2] Use non-sparking tools and
equipment.

o During Use: Do not eat, drink, or smoke in the handling area.[2][4] Avoid contact with skin,
eyes, and clothing.[1]

o After Handling: Wash hands and any exposed skin thoroughly after handling.[1][4] Remove
contaminated clothing and wash it before reuse.[1]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]
» Keep away from incompatible substances such as strong oxidizing agents.[1]

o Store in a locked cabinet or other secure location.[2]

Disposal Plan

The disposal of 2,6-Dinitro-p-cresol and any contaminated materials must be conducted in
accordance with all local, state, and federal regulations.

o Chemical Waste: Collect unused or waste 2,6-Dinitro-p-cresol in a designated, labeled, and
sealed container for hazardous waste.[2]
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o Contaminated Materials: All PPE, disposable labware, and other materials that have come
into contact with the chemical should be considered hazardous waste and disposed of
accordingly.[7]

o Consultation: Contact your institution's Environmental Health and Safety (EHS) department
for specific disposal procedures.

Emergency Response Protocol

Immediate and appropriate action is critical in the event of an exposure or spill.
In Case of Exposure:

General Advice: Move the victim to fresh air. Call a poison center or doctor for medical
advice. Provide the Safety Data Sheet to the medical professional.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1][2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with
plenty of soap and water. If skin irritation occurs, get medical advice.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[1][6]

Spill Response:
o Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[2]
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o Clean-up: Wearing appropriate PPE, carefully sweep or vacuum up the spilled material and
place it into a suitable, closed container for disposal.[1] Avoid generating dust.[1]

o Decontaminate: Clean the spill area thoroughly.

Visual Workflow Guides

The following diagrams illustrate key procedural workflows for handling 2,6-Dinitro-p-cresol.
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Figure 1: Standard Operating Procedure for Handling 2,6-Dinitro-p-cresol
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Caption: Standard Operating Procedure for Handling 2,6-Dinitro-p-cresol.
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Figure 2: Emergency Response for 2,6-Dinitro-p-cresol Exposure
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Caption: Emergency Response for 2,6-Dinitro-p-cresol Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
2,6-Dinitro-p-cresol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206616#personal-protective-equipment-for-
handling-2-6-dinitro-p-cresol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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